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Compound of Interest

Compound Name: Rodilemid

CAS No.: 100333-50-4

Cat. No.: B216808

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals investigating the components of the discontinued pharmaceutical

agent, Rodilemid. The information is presented in a question-and-answer format to address

potential challenges in sourcing, experimental design, and troubleshooting.

Section 1: Frequently Asked Questions (FAQs)
Q1: What was Rodilemid and what are its components?

A1: Rodilemid was an injectable pharmaceutical product previously manufactured by Sicomed.

It was reported to have antiviral, anti-inflammatory, and immunomodulatory properties. The

primary active components of Rodilemid were:

Edetat disodic monocalcic

L-cysteine hydrochloride

Calcium gluconate
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Q2: Is it possible to source Rodilemid for research purposes?

A2: No, Rodilemid is no longer in production and cannot be sourced directly. Researchers

must procure its individual components from chemical suppliers.

Q3: What is "Edetat disodic monocalcic" and how can I source it for my research?

A3: "Edetat disodic monocalcic" is more commonly known in chemical and research contexts

as Calcium Disodium EDTA or Edetate Calcium Disodium. It is a chelating agent that binds

divalent and trivalent metal ions. For research purposes, you should search for suppliers using

these alternative names. It is available in various grades, and it is crucial to select a grade

appropriate for your experimental needs (e.g., cell culture, animal studies).

Q4: What are the known mechanisms of action of the individual components of Rodilemid?

A4: The therapeutic effects of Rodilemid were likely due to the combined actions of its

components:

Calcium Disodium EDTA: As a chelating agent, it can sequester metal ions that are essential

for the activity of certain viral enzymes and for maintaining the stability of viral structures.[1]

L-cysteine hydrochloride: This amino acid is a precursor to the potent antioxidant glutathione.

[2] Its hydrochloride salt is a stable form for use in solutions. L-cysteine and its derivatives

(like N-acetylcysteine) have demonstrated antiviral and immunomodulatory effects by

reducing oxidative stress and modulating inflammatory pathways.[2]

Calcium gluconate: This calcium salt has been shown to have immunomodulatory and anti-

inflammatory effects, including the suppression of pro-inflammatory cytokines like IL-6 and

TNF-α.[3]

Q5: Is there a known synergistic mechanism for the combination of these components?

A5: While there is no recent, direct research on the synergistic effects of this specific

combination, a plausible hypothesis is that the components work together to create an

unfavorable environment for viral replication and to modulate the host's immune response. The

chelation of metal ions by Calcium Disodium EDTA may weaken viral defenses, while the
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antioxidant and immunomodulatory properties of L-cysteine and calcium gluconate could

protect host cells from damage and regulate inflammation.

Section 2: Sourcing and Purity of Components
Sourcing high-quality components is critical for reproducible research. The following table

summarizes key sourcing information and typical purity specifications for the components of

Rodilemid.
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Component
Common
Research
Names

CAS
Number

Recommen
ded Grade
for
Research

Typical
Purity

Potential
Sourcing
Challenges

Edetat

disodic

monocalcic

Calcium

Disodium

EDTA,

Edetate

Calcium

Disodium

62-33-9

USP, EP, BP,

or high-purity

research

grade

≥97%

Ensuring low

endotoxin

levels for in

vivo studies.

The exact

"monocalcic"

designation is

not standard;

"Calcium

Disodium

EDTA" is the

correct

equivalent.

L-cysteine

hydrochloride

L-cysteine

HCl
52-89-1

Cell culture

grade,

analytical

grade

≥98%

Prone to

oxidation;

requires

careful

handling and

storage.

Verify

supplier

specifications

for heavy

metal

content.

Calcium

gluconate

Calcium

gluconate

299-28-5 Cell culture

grade, USP

grade

≥99% Solubility can

be a factor;

ensure the

selected form

(monohydrate

or anhydrous)

is appropriate
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for the

intended

application.

Section 3: Troubleshooting Guide
This section addresses common issues that may arise during the preparation and use of

solutions containing the components of Rodilemid.
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Issue Possible Cause Troubleshooting Steps

Precipitation in L-cysteine

hydrochloride solution

Oxidation of L-cysteine to the

less soluble L-cystine. This is

accelerated by neutral or

alkaline pH and the presence

of metal ions.

- Prepare solutions fresh

before use.- Use

deoxygenated water or buffer.-

Maintain an acidic pH (e.g., by

dissolving in a suitable buffer).-

Store stock solutions in small

aliquots at -20°C or below to

minimize freeze-thaw cycles.

Cloudiness in calcium

gluconate solution

Incomplete dissolution or

precipitation. Calcium

gluconate has limited solubility

in cold water.

- Gently warm the solution to

aid dissolution.- Ensure the

final concentration does not

exceed its solubility at the

working temperature.- Prepare

stock solutions at a higher

concentration and dilute to the

final working concentration.

Variability in experimental

results

Inconsistent purity or

degradation of components.

- Source components from

reputable suppliers and obtain

a Certificate of Analysis

(CoA).- Perform quality control

on new batches of reagents.-

Follow proper storage and

handling procedures,

especially for the oxidation-

sensitive L-cysteine

hydrochloride.

Unexpected cytotoxicity in cell-

based assays

Contaminants in the sourced

components (e.g., heavy

metals, endotoxins).

- Use high-purity, cell culture-

grade reagents.- Test each

component individually for

cytotoxicity before using them

in combination.- Filter-sterilize

all solutions before adding

them to cell cultures.
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Section 4: Experimental Protocols
The following are example protocols for in vitro assays to investigate the potential antiviral and

immunomodulatory effects of the Rodilemid components.

Viral Plaque Reduction Assay
Objective: To determine the direct antiviral activity of the individual components and their

combination against a chosen virus (e.g., Herpes Simplex Virus - HSV).

Methodology:

Cell Culture: Plate Vero cells (or another susceptible cell line) in 6-well plates and grow to

90-100% confluency.

Compound Preparation: Prepare stock solutions of Calcium Disodium EDTA, L-cysteine

hydrochloride, and calcium gluconate in sterile, deionized water or a suitable buffer. Create

serial dilutions of each compound and the combination.

Infection: Aspirate the cell culture medium and infect the cells with the virus at a

concentration that yields a countable number of plaques (e.g., 100 plaque-forming units per

well) for 1 hour at 37°C.

Treatment: After infection, remove the virus inoculum and overlay the cells with a medium

containing 1% methylcellulose and the different concentrations of the test compounds.

Incubation: Incubate the plates at 37°C in a CO2 incubator for 2-3 days, or until plaques are

visible.

Staining and Counting: Aspirate the overlay, fix the cells with methanol, and stain with crystal

violet. Count the number of plaques in each well.

Analysis: Calculate the percentage of plaque reduction compared to the untreated virus

control.

Cytokine Release Assay
Objective: To assess the immunomodulatory effects of the components on immune cells.
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Methodology:

Cell Culture: Isolate peripheral blood mononuclear cells (PBMCs) from healthy donors or use

an immune cell line (e.g., THP-1).

Stimulation and Treatment: Plate the cells and treat them with the individual components or

their combination. Stimulate the cells with a pro-inflammatory agent (e.g., lipopolysaccharide

- LPS) to induce cytokine production. Include appropriate controls (unstimulated cells,

stimulated cells without treatment).

Incubation: Incubate the cells for 24-48 hours.

Supernatant Collection: Centrifuge the plates and collect the cell culture supernatants.

Cytokine Measurement: Quantify the levels of key pro-inflammatory cytokines (e.g., TNF-α,

IL-6, IL-1β) in the supernatants using an enzyme-linked immunosorbent assay (ELISA) or a

multiplex bead array.

Analysis: Compare the cytokine levels in the treated groups to the stimulated, untreated

control to determine the immunomodulatory effects.

Section 5: Visualizations
Signaling Pathways and Experimental Workflows
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Proposed Combined Mechanism of Action

Rodilemid Components
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Caption: Proposed combined mechanism of action of Rodilemid components.
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General Experimental Workflow

Start: Source High-Purity
Components
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- Individual Component Cytotoxicity Assay

In Vitro Assays

Antiviral Assay
(e.g., Plaque Reduction)

Immunomodulation Assay
(e.g., Cytokine Release)

Data Analysis and
Interpretation

Click to download full resolution via product page

Caption: A general workflow for in vitro studies of Rodilemid components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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